Cas no 23433-04-7 (1,3-Heptanediol)

1,3-Heptanediol structure
1,3-Heptanediol structure
Product Name:1,3-Heptanediol
CAS No:23433-04-7
MF:C7H16O2
MW:132.200742721558
CID:261680
PubChem ID:211592
Update Time:2025-04-19

1,3-Heptanediol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Heptanediol
    • heptane-1,3-diol
    • 1,3-Dihydroxyheptane
    • 23433-04-7
    • SCHEMBL427481
    • DTXSID30946088
    • Inchi: 1S/C7H16O2/c1-2-3-4-7(9)5-6-8/h7-9H,2-6H2,1H3
    • InChI Key: HTXVEEVTGGCUNC-UHFFFAOYSA-N
    • SMILES: OC(CCO)CCCC

Computed Properties

  • Exact Mass: 132.11508
  • Monoisotopic Mass: 132.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.947±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 44.24°C (estimate)
  • Boiling Point: 140-144 ºC (25 Torr)
  • Flash Point: 110.8±13.0 ºC,
  • Refractive Index: 1.4499 (estimate)
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 40.46
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